6-(Trifluoromethyl)pyridine-2-thiol
Overview
Description
6-(Trifluoromethyl)pyridine-2-thiol is a useful research compound. Its molecular formula is C6H4F3NS and its molecular weight is 179.17 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Antithyroid Drug Potential: An interaction product of a similar compound, 5-trifluoromethyl-pyridine-2-thione, with iodine, has potential as an antithyroid drug due to its unique crystal structure and iodonium cation linkage (Chernov'yants, Burykin, Starikova, & Erofeev, 2011).
Electrophilic Substitution: A method for selectively substituting 2-chloro-6-(trifluoromethyl)pyridine has been demonstrated, providing a starting material for halogen/metal exchange and electrophilic trapping reactions (Mongin, Tognini, Cottet, & Schlosser, 1998).
Catalysis in Organic Synthesis: Pyridine catalyzes the rearrangement of certain pyrimidines into oxides, with significant implications in organic synthesis (Čikotienė, Pudziuvelyte, Brukštus, & Tumkevičius, 2007).
Anticancer Agents: Novel pyridine derivatives, including those bearing different heterocyclic rings, have shown potential as promising anticancer agents (Hafez & El-Gazzar, 2020).
Bio-based Thermosets: A triglycidyl eugenol derivative can create bio-based thiol-epoxy thermosets with high thermal stability and rigidity at room temperature (Guzmán et al., 2018).
Antibacterial Agents: Microwave-assisted synthesis of certain pyridine derivatives leads to products with improved reaction rates and antibacterial properties (Hirpara, Sodha, Trivedi, Khatri, & Parikh, 2003).
Transition Metal Complexes: Pyridine-2-thiol complexes with transition metals show unique binding properties, indicating their potential in various metal-related applications (Evans & Wilkinson, 1974).
Catalytic Processes: A dinuclear palladium(II) complex of pyridine-2-thiol has shown promising electrochemical properties for use in catalysis (Umakoshi, Ichimura, Kinoshita, & Ooi, 1990).
Mechanism of Action
Target of Action
Similar compounds have been found to inhibit cdk2, a cyclin-dependent kinase . CDK2 plays a crucial role in cell cycle regulation, and its inhibition can lead to the arrest of cell growth, making it an appealing target for cancer treatment .
Mode of Action
It’s known that similar compounds interact with their targets (like cdk2) and inhibit their activity . This interaction and the resulting changes often involve the formation of a stable complex with the target, which prevents the target from performing its usual function .
Biochemical Pathways
Given its potential role as a cdk2 inhibitor, it can be inferred that it may affect the cell cycle regulation pathway . Inhibition of CDK2 can lead to cell cycle arrest, thereby preventing the proliferation of cancer cells .
Result of Action
Similar compounds have been shown to have cytotoxic activities against certain cell lines . By inhibiting CDK2, these compounds can induce cell cycle arrest and apoptosis, leading to the death of cancer cells .
Safety and Hazards
Future Directions
Properties
IUPAC Name |
6-(trifluoromethyl)-1H-pyridine-2-thione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4F3NS/c7-6(8,9)4-2-1-3-5(11)10-4/h1-3H,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VIBIZDLLHPQBRV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=S)NC(=C1)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4F3NS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60650489 | |
Record name | 6-(Trifluoromethyl)pyridine-2(1H)-thione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60650489 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
179.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
121307-80-0 | |
Record name | 6-(Trifluoromethyl)-2(1H)-pyridinethione | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=121307-80-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 6-(Trifluoromethyl)pyridine-2(1H)-thione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60650489 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-Sulphanyl-6-(trifluoromethyl)pyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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